Cas no 121584-18-7 (Valspodar)

• Product Name: Valspodar
• CAS No: 121584-18-7
• MF: C₆₃H₁₁₁N₁₁O₁₂
• MW: 1214.62195706367
• MDL: MFCD00907207
• CID: 155885
• PubChem ID: 5281884
• Update Time: 2025-04-19

Valspodar Chemical and Physical Properties

Names and Identifiers

• Valspodar
• Cyclo[[(2S,4R,6E)-4-methyl-2-(methylamino)-3-oxo-6-octenoyl]-L-valyl-N-methylglycyl-N-methyl-L-leucyl-L-valyl-N-methyl-L-leucyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl]
• Cyclosporin A,6-[(2S,4R,6E)-4-methyl-2-(methylamino)-3-oxo-6-octenoic acid]-7-L-valine-
• Cyclosporin D
• PSC 833
• PSC-833
• Sdz-nvi-085
• Specific MDR1 P-gp Inhibitor
• 6-[(2S,4R,6E)-4-Methyl-2-(methylamino)-3-oxo-6-octenoic acid]cyclosporin D
• Amdray
• [3′-Desoxy-3′-oxo-MeBmt]1-[Val]2-cyclosporin
• Valpodar
• Sdz-psc-833
• Sdz psc 833
• PSC833(Valspodar)
• Valspodar (PSC-833)
• Valspodar(PSC-833,AMdray)
• PSC833
• Valspodar, >=98%
• Q-100733
• Valspodar; (PSC-833
• MFCD00907207
• D06277
• Cyclosporin A, 6-((R-(E))-6,7-didehydro-N,4-dimethyl-3-oxo-L-2-aminooctanoic acid)-7-L-valine-
• HY-17384
• VALSPODAR [INN]
• EX-A2242
• Cyclosporin D, 6-[(2S,4R,6E)-4-methyl-2-(methylamino)-3-oxo-6-octenoic acid]-
• 6-[(2S,4R,6E)-4-Methyl-2-(methylamino)-3-oxo-6-octenoic Acid]-7-L-valine-cyclosporin A
• (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-1,4,7,10,12,15,19,25,28-nonamethyl-33-[(E,2R)-2-methylhex-4-enoyl]-6,9,18,24-tetrakis(2-methylpropyl)-3,21,30-tri(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
• J-004540
• VALSPODAR [USAN]
• VALSPODAR [MART.]
• BDBM50390978
• Cyclosporin D, 6-((2S,4R,6E)-4-methyl-2-methylamino)-3-oxo-6-octenoic acid)-
• VALSPODAR [WHO-DD]
• J-525155
• Cyclosporin A, 6-[(2S,4R,6E)-4-methyl-2-(methylamino)-3-oxo-6-octenoic acid]-7-L-valine-
• DB11869
• CHEBI:8985
• NS00116306
• AS-35155
• SDZ-PSC 833
• Amdray (TN)
• (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-6,9,18,24-tetraisobutyl-3,21,30-triisopropyl-1,4,7,10,12,15,19,25,28-nonamethyl-33-[(E,2R)-2-methylhex-4-enoyl]-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
• 3'-Keto-bmt(1)-val(2)-cyclosporin A
• AKOS024457945
• UNII-Q7ZP55KF3X
• CHEMBL1086218
• 6-[(2S,4R,6E)-4-Methyl-2-(methylamino)-3-oxo-6-octenoicacid]-7-L-valinecyclosporin A
• Q7120613
• SR-01000872585-1
• SDZ PSC833
• CS-1074
• SR-01000872585
• Valspodar(PSC833)
• Q7ZP55KF3X
• 121584-18-7
• (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-6,9,18,24-tetraisobutyl-3,21,30-triisopropyl-1,4,7,10,12,15,19,25,28-nonamethyl-33-((R,E)-2-methylhex-4-enoyl)-1,4,7,10,13,16,19,22,25,28,31-undecaazacyclotritriacontan-2,5,8,11,14,17,20,23,26,29,32-undecaone
• Valspodar (USAN/INN)
• VALSPODAR [MI]
• Cyclo(((2S,4R,6E)-4-methyl-2-(methylamino)-3-oxo-6-octenoyl)-L-valyl-N-methylglycyl-N-methyl-L-leucyl-L-valyl-N-methyl-L-leucyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl)
• SCHEMBL17879
• GTPL11745
• SCHEMBL21751941
• Valspodar [USAN:INN:BAN]
• DTXSID90873386
• VALSPODAR [VANDF]
• BRD-K19412342-001-01-6
• Valspodar(PSC833)?
• BRD-K19412342-001-02-4

• MDL： MFCD00907207
• Inchi： 1S/C63H111N11O12/c1-26-27-28-41(16)53(76)52-57(80)67-49(38(10)11)61(84)68(19)33-48(75)69(20)44(29-34(2)3)56(79)66-50(39(12)13)62(85)70(21)45(30-35(4)5)55(78)64-42(17)54(77)65-43(18)58(81)71(22)46(31-36(6)7)59(82)72(23)47(32-37(8)9)60(83)73(24)51(40(14)15)63(86)74(52)25/h26-27,34-47,49-52H,28-33H2,1-25H3,(H,64,78)(H,65,77)(H,66,79)(H,67,80)/b27-26+/t41-,42+,43-,44+,45+,46+,47+,49+,50+,51+,52+/m1/s1
• InChI Key： YJDYDFNKCBANTM-QCWCSKBGSA-N
• SMILES： O=C1[C@H](CC(C)C)N(C)C([C@H](CC(C)C)N(C)C([C@@H](C)NC([C@H](C)NC([C@H](CC(C)C)N(C)C([C@H](C(C)C)NC([C@H](CC(C)C)N(C)C(CN(C)C([C@H](C(C)C)NC([C@H](C([C@H](C)C/C=C/C)=O)N(C)C([C@H](C(C)C)N1C)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1213.84000
• Monoisotopic Mass: 1213.841368
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 86
• Rotatable Bond Count: 15
• Complexity: 2410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 276

Experimental Properties

• Density: 1.015
• Boiling Point: 1290.1±65.0°C at 760 mmHg
• Flash Point: 734°C
• Refractive Index: 1.466
• PSA: 275.64000
• LogP: 4.60370
• Specific Rotation: D20 -255.1° (c = 0.5 in CHCl3)

Valspodar Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclosporins
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Peptoid-peptide hybrids Cyclosporins